Cas no 332045-51-9 (2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile)

• Product Name: 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• CAS No: 332045-51-9
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5808951
• PubChem ID: 4671810
• Update Time: 2025-08-02

2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-hexyl-5,6,7,8-tetrahydro-5-oxo-
• HMS2248J09
• CHEMBL1545294
• UNM000000604101
• SR-01000475443-1
• REGID_for_CID_4671810
• SMR000015767
• F0894-0164
• 332045-51-9
• AB00435538-05
• SR-01000475443
• MLS000102955
• Z57141362
• AKOS001145613
• AKOS021999142
• 2-amino-4-hexyl-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile

• Inchi： 1S/C16H22N2O2/c1-2-3-4-5-7-11-12(10-17)16(18)20-14-9-6-8-13(19)15(11)14/h11H,2-9,18H2,1H3
• InChI Key： STUXGHBBVDQONL-UHFFFAOYSA-N
• SMILES： C1(N)OC2CCCC(=O)C=2C(CCCCCC)C=1C#N

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 111-112 °C(Solv: ethanol (64-17-5))
• Boiling Point: 494.3±45.0 °C(Predicted)
• pka: 3.48±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

Introduction to 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS No. 332045-51-9)

2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, identified by its CAS number 332045-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the chromene class, which is well-documented for its diverse pharmacological properties and structural versatility. The presence of functional groups such as an amino group, a hexyl side chain, an oxo group, and a nitrile moiety contributes to its unique chemical reactivity and potential biological activity.

The chromene scaffold is a prominent structural motif in medicinal chemistry, with derivatives exhibiting a wide range of biological functions including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile makes it an intriguing candidate for further investigation in drug discovery pipelines. The hexyl side chain enhances lipophilicity, which can influence membrane permeability and bioavailability, while the nitrile group serves as a versatile handle for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies suggest that the amino group and the oxo group within this molecule may play critical roles in modulating enzyme activity or receptor binding. For instance, chromene derivatives have been explored for their potential in inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The structural features of 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile align well with this pharmacophore model.

In vitro studies have begun to elucidate the pharmacokinetic properties of this compound. The hexyl substituent is particularly noteworthy for its impact on metabolic stability and distribution. Preliminary data indicate that the molecule exhibits moderate solubility in both aqueous and organic solvents, suggesting potential for formulation into diverse therapeutic delivery systems. Additionally, the nitrile group may undergo hydrolysis or reduction under specific physiological conditions, offering a pathway for prodrug design or controlled release mechanisms.

The synthesis of 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to establish the chromene core followed by selective functionalization at the 2-, 4-, and 3-position. Advances in catalytic processes have enabled more efficient and sustainable routes to these complex structures. For example, transition-metal-catalyzed cross-coupling reactions can be employed to introduce the hexyl side chain with high regioselectivity.

The biological evaluation of this compound has revealed promising preliminary results in cell-based assays. Notably, it has demonstrated inhibitory effects on certain kinases implicated in cancer progression. The precise mechanism of action remains under investigation but may involve interference with signal transduction pathways critical for tumor growth. Furthermore, its structural similarity to known bioactive agents suggests potential synergistic effects when combined with existing therapeutics.

Future research directions include exploring derivatization strategies to optimize potency and selectivity. For instance, replacing the hexyl group with other alkyl or aryl moieties could fine-tune pharmacokinetic profiles without compromising efficacy. Additionally, exploring alternative heterocyclic analogs may uncover novel scaffolds with enhanced biological activity. Collaborative efforts between synthetic chemists and biochemists are essential to accelerate these endeavors.

The development of high-throughput screening (HTS) platforms has facilitated rapid testing of large libraries of compounds like 2-amino-4-hexyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile against diverse disease targets. Such methodologies have been instrumental in identifying lead compounds for further optimization. Moreover, integration with artificial intelligence-driven drug discovery tools can predict optimal modifications based on vast datasets of known bioactive molecules.

Regulatory considerations are also critical when advancing such compounds toward clinical development. Compliance with Good Manufacturing Practices (GMP) ensures consistency in quality control throughout production phases. Preclinical safety studies must be conducted to assess toxicity profiles before human trials commence.

In summary,2-amino-4-hexyl -5 -oxo -5 ,6 ,7 ,8 -tetrahydro -4 H -chromene -3 -carbonitrile (CAS No . 332045 -51 -9) represents a compelling example of how structural innovation can yield biologically relevant molecules . Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents . Continued exploration into its synthetic pathways , pharmacological effects , and potential clinical applications will further solidify its role in medicinal chemistry research .